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Compound of Interest

Compound Name:

tert-Butyl 2-

(triphenylphosphoranylidene)aceta

te

Cat. No.: B153123 Get Quote

An In-Depth Technical Guide to the Safety and Handling of tert-Butyl 2-
(triphenylphosphoranylidene)acetate

This guide provides comprehensive safety and handling information for tert-Butyl 2-
(triphenylphosphoranylidene)acetate (CAS No. 35000-38-5), intended for researchers,

scientists, and professionals in drug development. The following sections detail hazard

identification, protective measures, emergency procedures, and proper storage and disposal of

this reagent.

Hazard Identification and Classification
tert-Butyl 2-(triphenylphosphoranylidene)acetate is classified as a hazardous chemical.[1]

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements: According to global harmonized standards, this compound is

associated with the following hazards:

H301: Toxic if swallowed.[1][2][3]

H317: May cause an allergic skin reaction.[1][2][3]

H319: Causes serious eye irritation.[1]
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H373: May cause damage to organs through prolonged or repeated exposure.[1][2][3]

H411: Toxic to aquatic life with long lasting effects.[1][2][3]

The signal word for this chemical is "Danger".[1][4]

Physical and Chemical Properties
Understanding the physical properties of a chemical is crucial for its safe handling and storage.

Property Value Citations

Molecular Formula C24H25O2P [2][4][5]

Molecular Weight 376.44 g/mol [2][3][4]

Appearance
White to light yellow crystalline

powder
[2][5][6]

Melting Point 152-155 °C [4][5]

Solubility Insoluble in water [2]

Stability

Stable under normal

conditions, but is air and heat

sensitive.[2][7]

Safe Handling and Personal Protection
Adherence to strict safety protocols is mandatory when working with this compound to minimize

exposure risk.

Engineering Controls
Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[6][7]

Install safety showers and eye wash stations in the immediate work area.[6][8][9]

Use a closed system or local exhaust ventilation to prevent direct exposure.[6][9]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential.

PPE Type Specification Citations

Eye/Face Protection

Wear appropriate chemical

safety goggles or a face shield

as described by OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

[6][7][8]

Hand Protection

Wear solvent-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly after.

[6][7][10][11]

Skin/Body Protection

Wear protective clothing to

prevent skin exposure. A lab

coat is required.

[6][7]

Respiratory Protection

If dusts are generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator. A dust respirator is

recommended.

[6][8][10]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust.[7]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory area.[2][12]
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Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[2][3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
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Exposure Route First-Aid Protocol Citations

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor.[2][3] Rinse mouth with

water.[2][3][11] Do NOT induce

vomiting.[8][11]

Inhalation

IF INHALED: Remove the

person to fresh air and keep

them at rest in a comfortable

position for breathing.[6][7][8] If

you feel unwell, call a POISON

CENTER or doctor.[7][8]

Skin Contact

IF ON SKIN: Take off

immediately all contaminated

clothing.[6][11] Wash with

plenty of soap and water.[7]

[12][13] If skin irritation or a

rash occurs, get medical

advice/attention.[2][3][6]

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

[6][7][8] Remove contact

lenses if present and easy to

do so.[6][7][8] Continue rinsing

for at least 15 minutes.[7] If

eye irritation persists, get

medical advice/attention.[6][7]

[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[6][8]
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Specific Hazards: During a fire, poisonous fumes may be generated, including carbon

monoxide, carbon dioxide, and oxides of phosphorus.[6][8][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][8][10]

Accidental Release Measures
Personal Precautions: Evacuate non-essential personnel.[10][14] Use personal protective

equipment as required.[6] Avoid breathing dust and ensure adequate ventilation.[8][10]

Environmental Precautions: Prevent the material from entering drains or waterways.[9][10]

[15] Collect spillage, as it is toxic to aquatic life.[2]

Cleanup Methods: Sweep up the spilled solid material, avoiding dust formation, and place it

into a suitable, sealed container for disposal.[8] Clean the affected area thoroughly.[10]

Storage and Disposal
Proper storage and disposal are critical for safety and environmental protection.

Storage Conditions
Store in a tightly closed container.[6][7][12]

Keep in a dry, cool, and well-ventilated place.[7][8][12]

The recommended storage temperature is refrigerated (0-10°C).[2][3]

Store under an inert gas, such as nitrogen, as the material is air sensitive.[2][6][8]

Incompatible Materials: Keep away from strong oxidizing agents.[7]

Disposal Considerations
Dispose of contents and containers to an approved waste disposal plant.[7][8]

Disposal must be in accordance with all applicable federal, state, and local regulations.[6]

[10]
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Do not mix with other waste. Handle uncleaned containers as you would the product itself.

[10]

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe management of tert-Butyl 2-
(triphenylphosphoranylidene)acetate from receipt to disposal.

Safe Handling Workflow for tert-Butyl 2-(triphenylphosphoranylidene)acetate

1. Receiving

2. Storage

3. Handling & Use

Required Controls 4. Emergency Preparedness
5. Waste Management

Inspect Container Integrity
Verify Label

Store in Designated Area:
- Refrigerated (0-10°C)

- Tightly Closed
- Under Inert Gas

- Away from Oxidizers

Upon receipt

Weighing & Transfer

For experimental use

Required PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Engineering Controls:
- Chemical Fume Hood

- Local Exhaust

Spill Response:
- Evacuate Area
- Wear Full PPE

- Contain & Collect
- Avoid Dust Generation

If spill occurs

First Aid Access:
- Eyewash Station
- Safety Shower

- First Aid Kit

If exposure occurs

Collect Waste:
- Segregated Container

- Clearly Labeled

Collect residues

Dispose via Approved Facility
(Follow Institutional Protocols)

When container is full

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tert-Butyl (triphenylphosphoranylidene) acetate | C24H25O2P | CID 256127 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. tert-Butyl (Triphenylphosphoranylidene)acetate | 35000-38-5 | Tokyo Chemical Industry
(India) Pvt. Ltd. [tcichemicals.com]

3. tert-Butyl (Triphenylphosphoranylidene)acetate | 35000-38-5 | TCI AMERICA
[tcichemicals.com]

4. tert-Butyl 2-(triphenylphosphoranylidene)acetate [oakwoodchemical.com]

5. tert-Butyl(triphenylphosphoranylidene)acetate Eight Chongqing Chemdad Co. ，Ltd
[chemdad.com]

6. tcichemicals.com [tcichemicals.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

9. tcichemicals.com [tcichemicals.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. images.nicindustries.com [images.nicindustries.com]

12. nj.gov [nj.gov]

13. rbnainfo.com [rbnainfo.com]

14. nj.gov [nj.gov]

15. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [tert-Butyl 2-(triphenylphosphoranylidene)acetate safety
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153123#tert-butyl-2-triphenylphosphoranylidene-
acetate-safety-and-handling-precautions]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b153123?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_triphenylphosphoranylidene_-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_triphenylphosphoranylidene_-acetate
https://www.tcichemicals.com/IN/en/p/B3877
https://www.tcichemicals.com/IN/en/p/B3877
https://www.tcichemicals.com/US/en/p/B3877
https://www.tcichemicals.com/US/en/p/B3877
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=116004&ExtHyperLink=1
https://chemdad.com/index.php?c=article&id=59874
https://chemdad.com/index.php?c=article&id=59874
https://www.tcichemicals.com/BE/en/sds/T1944_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC377220250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169560250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0962_EU_6N.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/c5106
https://images.nicindustries.com/cerakote/documents/388/tert-butyl-acetate-dt20210408191429357.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1786.pdf
https://www.rbnainfo.com/MSDS/US/Air%20Wick%20Scented%20Oil%20-%20Coconut%20Splash%20EN%20GHS%20US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2198.pdf
https://file.medchemexpress.com/batch_PDF/HY-76446/Ethyl-triphenylphosphoranylidene-acetate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b153123#tert-butyl-2-triphenylphosphoranylidene-acetate-safety-and-handling-precautions
https://www.benchchem.com/product/b153123#tert-butyl-2-triphenylphosphoranylidene-acetate-safety-and-handling-precautions
https://www.benchchem.com/product/b153123#tert-butyl-2-triphenylphosphoranylidene-acetate-safety-and-handling-precautions
https://www.benchchem.com/product/b153123#tert-butyl-2-triphenylphosphoranylidene-acetate-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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